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Compound of Interest

Compound Name: YO-PRO-3

Cat. No.: B15552239

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
YO-PRO-3 is a far-red fluorescent, cell-impermeant nucleic acid stain belonging to the

carbocyanine dye family.[1][2][3] In its unbound state, the dye is essentially non-fluorescent.[4]

[5] However, upon entering a cell and intercalating with double-stranded DNA (dsDNA), its

fluorescence quantum yield increases significantly.[1][5] This characteristic makes it a valuable

probe for assessing cell viability and identifying cell death.

Healthy, viable cells with intact plasma membranes exclude YO-PRO-3.[1][6] During the later

stages of apoptosis and necrosis, plasma membrane integrity becomes compromised, allowing

the dye to enter the cell and bind to nucleic acids, producing a bright fluorescent signal.[1][2]

This selective permeability forms the basis of its use in flow cytometry to quantify cell death.

When used in combination with a second membrane-impermeant dye like Propidium Iodide

(PI), which can only enter cells with severely compromised membranes (late

apoptosis/necrosis), YO-PRO-3 allows for the differentiation between live, apoptotic, and

necrotic cell populations.[1][7]
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Principle of Detection
The utility of YO-PRO-3 in apoptosis and necrosis assays relies on the differential permeability

of the plasma membrane during the process of cell death.

Live Cells: The plasma membrane is intact and impermeable to YO-PRO-3. These cells

exhibit little to no fluorescence.[1][8]

Apoptotic Cells: In the course of apoptosis, the plasma membrane becomes permeable to

YO-PRO-3 but remains largely intact, thus excluding larger dyes like Propidium Iodide (PI).

[7] These cells will be YO-PRO-3 positive and PI negative.[1][8]

Late Apoptotic/Necrotic Cells: In the final stages of apoptosis and in necrosis, the plasma

membrane loses all integrity. This allows both YO-PRO-3 and PI to enter the cell and stain

the nucleus. These cells will be positive for both dyes.[1][8]

By analyzing the fluorescence signals from both YO-PRO-3 and PI, a cell population can be

resolved into three distinct groups: live, apoptotic, and late apoptotic/necrotic.

Data Presentation
The key spectral and physical properties of YO-PRO-3 are summarized below. Optimal

concentrations and instrument settings should be determined empirically for specific cell types

and experimental conditions.
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Property Value Reference(s)

Excitation Maximum (DNA-

bound)
612-613 nm [8][9][10]

Emission Maximum (DNA-

bound)
629-631 nm [8][9][10]

Recommended Laser Line
594 nm (He-Ne) or 633 nm

(He-Ne)
[6][8]

Common Emission Filter
~660/20 nm bandpass filter

(e.g., Cy®5)
[1][6]

Supplied Concentration Typically 1 mM in DMSO [1][3]

Flow Cytometry Working

Concentration

0.1 µM - 1.0 µM (100 nM is a

common starting point)
[1][11]

Experimental Protocols
This protocol describes the simultaneous use of YO-PRO-3 and Propidium Iodide (PI) to

differentiate between live, apoptotic, and necrotic cells via flow cytometry.

Materials:

YO-PRO-3 Iodide (1 mM in DMSO)[1]

Propidium Iodide (PI) (1 mg/mL in water)[1]

Phosphate-Buffered Saline (PBS), Ca²⁺ and Mg²⁺ free[12]

1X Annexin-binding buffer (optional)[13]

Cell suspension (e.g., Jurkat cells treated with an apoptosis-inducing agent)[1]

Flow cytometer with appropriate laser lines (e.g., 488 nm for PI and 594/633 nm for YO-
PRO-3) and emission filters[8]

Protocol:
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1. Cell Preparation: a. Induce apoptosis in the desired cell line using a suitable method. It is

critical to include both positive (treated) and negative (untreated) control samples.[1] b. Harvest

the cells by centrifugation (e.g., 300 x g for 5 minutes).[1] c. Wash the cells once with cold PBS.

[1] d. Resuspend the cell pellet in cold PBS or 1X binding buffer to a concentration of

approximately 1 x 10⁶ cells/mL.[1][8]

2. Staining: a. To 1 mL of the cell suspension, add YO-PRO-3 to a final concentration of 0.1

µM.[1][8] b. Add PI to a final concentration of 1.5 µM.[1][8] c. Gently vortex the cell suspension

and incubate for 20-30 minutes on ice or at room temperature, protected from light.[1][8]

3. Data Acquisition: a. Analyze the stained cells by flow cytometry as soon as possible after

staining.[1] For some applications, analysis can be performed without a wash step.[2][13] b.

Excite the stained cells with the appropriate lasers (e.g., 488 nm or 561 nm for PI and 594 nm

or 633 nm for YO-PRO-3).[1][8] c. Collect the fluorescence emission using appropriate filters:

YO-PRO-3: ~660/20 nm bandpass filter.[1]
PI: ~610/20 nm or ~670 nm longpass filter.[1] d. Crucially, use unstained, YO-PRO-3 only,
and PI only stained cells to set up instrument settings, gates, and compensation correctly.[1]

Expected Results & Data Interpretation:

Live Cells: Low fluorescence in both the YO-PRO-3 and PI channels (double negative).[1]

Apoptotic Cells: High YO-PRO-3 fluorescence and low PI fluorescence (YO-PRO-3 positive,

PI negative).[1]

Necrotic/Late Apoptotic Cells: High fluorescence in both the YO-PRO-3 and PI channels

(double positive).[1]

Mandatory Visualization
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Cell Preparation
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Caption: Experimental workflow for analyzing cell viability using YO-PRO-3 and PI in flow

cytometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. benchchem.com [benchchem.com]

3. biotium.com [biotium.com]

4. benchchem.com [benchchem.com]

5. benchchem.com [benchchem.com]

6. benchchem.com [benchchem.com]

7. benchchem.com [benchchem.com]

8. benchchem.com [benchchem.com]

9. Spectrum [YO-PRO-3] | AAT Bioquest [aatbio.com]

10. FluoroFinder [app.fluorofinder.com]

11. YO-PRO™-3 Iodide (612/631), 1 mM Solution in DMSO, 1 mL - FAQs [thermofisher.com]

12. benchchem.com [benchchem.com]

13. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Application Notes and Protocols: YO-PRO-3 Staining
for Flow Cytometry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552239/docs#application-notes-and-protocols-yo-
pro-3-staining-for-flow-cytometry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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